1,1-Diethoxy-2-methylbutane-d10

• Molecular Formula: C10H22O2
• Molecular Weight: 184.34 g/mol
• InChI: InChI=1S/C10H22O2/c1-5-9(4)8-10(11-6-2)12-7-3/h9-10H,5-8H2,1-4H3/i2D3,3D3,6D2,7D2
• InChIKey: DDDATCFVFMGOKQ-PUVRZNKUSA-N

1,1-Diethoxy-2-methylbutane-d10: Core Procurement Specifications and Analytical Identity

1,1-Diethoxy-2-methylbutane-d10 is a stable isotope-labeled compound belonging to the acetal class of organic molecules [1]. It is the fully deuterated analog of 1,1-diethoxy-2-methylbutane (unlabeled CAS: 3658-94-4), wherein all ten hydrogen atoms are replaced by deuterium (²H), resulting in a molecular formula of C₁₀H₁₂D₁₀O₂ and a molecular weight of 184.34 g/mol [2]. This compound is specifically synthesized for use as an analytical internal standard in quantitative mass spectrometry workflows [3].

Internal Standard Type

Fully deuterated acetal analog for quantitative LC-MS/GC-MS

Labeling

Stable isotope-labeled (SIL) with mass shift resolved from native analyte

Workflow

Designed as an internal standard in volatile aldehyde and acetal quantitation methods

• [1] RxnFinder. 1,1-Diethoxy-2-methylbutane. Accessed 2026. View Source
• [2] MedChemExpress. 1,1-Diethoxy-2-methylbutane-d10 Product Page. Accessed 2026. View Source
• [3] ResolveMass Laboratories. What are Deuterated Standards in LC-MS Analysis? LinkedIn Article. Accessed 2026. View Source

Why Unlabeled 1,1-Diethoxy-2-methylbutane and Other Deuterated Analogs Cannot Substitute for 1,1-Diethoxy-2-methylbutane-d10 in Validated Quantitative Assays

In quantitative mass spectrometry, the analytical performance of an internal standard is contingent upon its ability to precisely mimic the analyte's behavior throughout sample preparation, chromatography, and ionization [1]. Substituting the target compound with its unlabeled analog (1,1-diethoxy-2-methylbutane) introduces signal interference, as it is indistinguishable from the native analyte in the mass spectrometer, thereby precluding accurate quantitation [2]. While alternative deuterated standards like 2-Methylbutanal-d9 (the labeled free aldehyde) are available, they exhibit different chemical and physical properties (e.g., volatility, extraction efficiency) compared to the acetal form, leading to inconsistent recovery and compromised method accuracy [3]. Furthermore, partially deuterated analogs (e.g., -d3) may not achieve the requisite mass separation from the unlabeled analyte to avoid spectral overlap, especially in complex matrices .

Unlabeled analog

Indistinguishable from native analyte in MS, precluding accurate quantitation.

Alternative deuterated aldehyde

Free aldehyde form exhibits different volatility and extraction efficiency, risking inconsistent recovery.

Partially deuterated analogs

May not achieve adequate mass separation; spectral overlap can compromise LLOQ in complex matrices.

• [1] Restek. Choosing an Internal Standard. 2015. View Source
• [2] LinkedIn. How do you perform internal calibration in GC-MS and what are the benefits? 2023. View Source
• [3] Lindegardh, N., et al. LC-MS-MS experiences with internal standards. Chromatographia, 2002, 55, S121-S126. View Source

Quantitative Differentiation of 1,1-Diethoxy-2-methylbutane-d10: A Comparative Evidence Guide

Molecular Weight and Mass Shift: Ensuring MS Resolution from Unlabeled Analyte

1,1-Diethoxy-2-methylbutane-d10 provides a +10 Da mass shift relative to the unlabeled analyte (1,1-diethoxy-2-methylbutane). This shift is critical for preventing spectral interference during LC-MS or GC-MS analysis [1].

Mass Shift

Class-level inference

+10 Da (approx.) vs. unlabeled: 160.25 g/mol vs. target: 184.34 g/mol

Supports MS resolution of internal standard from native analyte envelope.

Calculated from molecular formula; verify with method-specific acquisition.

Evidence Dimension	Molecular Weight
Target Compound Data	184.34 g/mol
Comparator Or Baseline	Unlabeled 1,1-Diethoxy-2-methylbutane: 160.25 g/mol
Quantified Difference	+24.09 g/mol (approx. +10 Da shift due to 10 × H/D substitution)
Conditions	Calculated based on molecular formula C₁₀H₁₂D₁₀O₂ vs. C₉H₂₀O₂

Why This Matters

A +10 Da mass shift ensures the internal standard's signal is resolved from the native analyte's isotopic envelope, enabling accurate quantitation.

• [1] MedChemExpress. 1,1-Diethoxy-2-methylbutane-d10 Product Page. Accessed 2026. View Source

Deuteration Level and Isotopic Purity: Minimizing Cross-Talk and Ensuring Method Sensitivity

The specified isotopic purity of 1,1-Diethoxy-2-methylbutane-d10 is 98% [1]. This high level of deuteration minimizes the presence of unlabeled or partially labeled species that could contribute to analyte channel cross-talk and compromise the lower limit of quantitation (LLOQ) .

Isotopic Purity

Specification review

≥98% deuterium incorporation

Supports low analyte-channel background; contributes to LLOQ performance.

Vendor specification; verified by batch CoA.

Evidence Dimension	Isotopic Purity
Target Compound Data	98%
Comparator Or Baseline	Lower-grade deuterated standards or in-house labeled compounds (e.g., 90-95% purity) may exhibit significant unlabeled fraction.
Quantified Difference	+3-8% purity advantage over typical lower-grade alternatives
Conditions	Vendor specification; general requirement for SIL-IS in bioanalysis

Why This Matters

Higher isotopic purity directly reduces background signal from the internal standard in the analyte channel, improving assay sensitivity and data quality at low concentrations.

• [1] MedChemExpress. 1,1-Diethoxy-2-methylbutane-d10 Product Page (Purity Section). Accessed 2026. View Source

Chromatographic Co-Elution and Matrix Effect Correction: Superior Performance Over Structural Analogs

As a stable isotope-labeled (SIL) analog, 1,1-Diethoxy-2-methylbutane-d10 is chemically identical to the target analyte, ensuring near-identical chromatographic retention time and ionization efficiency in electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) [1]. This co-elution behavior allows for precise correction of matrix-induced ion suppression or enhancement, which cannot be achieved with non-isotopically labeled structural analogs [2].

Matrix Effect Correction

Class-level inference

Co-elution with analyte; reported precision improvement over structural analog IS

Supports accurate quantitation in complex biological matrices via co-elution behavior.

Method-dependent; requires matrix-specific validation.

Evidence Dimension	Matrix Effect Correction Efficacy
Target Compound Data	Corrects for matrix effects with high precision due to co-elution (CV < 10% typically achieved in validated methods).
Comparator Or Baseline	Structural analog internal standard (e.g., a different acetal or aldehyde): Significant retention time shift leads to incomplete correction, resulting in >15-20% CV.
Quantified Difference	Approx. 50-100% improvement in precision (CV reduction) compared to non-co-eluting IS.
Conditions	General principle of SIL-IS in LC-MS/MS bioanalysis; performance is method-dependent

Why This Matters

Co-elution with the analyte is the gold standard for mitigating variable matrix effects, which is critical for achieving regulatory-acceptable accuracy and precision in complex biological matrices.

• [1] ResolveMass Laboratories. What are Deuterated Standards in LC-MS Analysis? LinkedIn Article. Accessed 2026. View Source
• [2] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. Accessed 2026. View Source

Chemical Form Integrity: Acetal Protection Prevents Analyte Degradation During Sample Preparation

1,1-Diethoxy-2-methylbutane-d10 is the diethyl acetal of 2-methylbutanal [1]. This acetal form is stable under neutral and basic conditions but can be hydrolyzed to release the free aldehyde (2-methylbutanal) under acidic catalysis [2]. This property allows the compound to serve as a stable, protected form of the volatile aldehyde during sample handling and storage, reducing loss due to evaporation or oxidation, and enabling on-demand release of the analyte for analysis [3].

Chemical Stability

Class-level inference

Acetal form protects volatile aldehyde from evaporation and oxidation during sample preparation

Supports recovery and handling consistency for reactive aldehyde analytes.

Qualitative advantage; specific recovery data not identified.

Evidence Dimension	Sample Stability / Recovery
Target Compound Data	Acetal form provides enhanced stability against volatilization and oxidation compared to free aldehyde.
Comparator Or Baseline	Deuterated free aldehyde (2-Methylbutanal-d9): Highly volatile (BP ~92°C) and prone to oxidation, leading to low and variable recovery during sample workup.
Quantified Difference	No direct quantitative comparison available; qualitative advantage based on chemical class properties (acetals vs. aldehydes).
Conditions	General chemical properties; specific recovery data not identified in primary literature for this exact compound.

Why This Matters

For volatile or reactive analytes like aldehydes, using a stable acetal derivative as the internal standard ensures that the IS experiences the same handling losses as the analyte, or can be added early in the workflow to account for these losses.

• [1] NIST Chemistry WebBook. Butane, 1,1-diethoxy-2-methyl-. Accessed 2026. View Source
• [2] Scent.vn. 1,1-Diethoxy-2-methylbutane Product Page. Accessed 2026. View Source
• [3] Kaseleht, K., et al. Quantitative analysis of acetaldehyde in foods consumed by children using SPME/GC-MS(Tof), on-fiber derivatization and deuterated acetaldehyde as an internal standard. Agronomy Research, 2011, 9, 395-402. View Source

Recommended Applications for 1,1-Diethoxy-2-methylbutane-d10 Based on Quantitative Evidence

Quantitation of 2-Methylbutanal in Food and Beverage Flavor Analysis via GC-MS

In the analysis of volatile flavor compounds in products like Cognac, where 1,1-diethoxy-2-methylbutane has been identified [1], this deuterated analog serves as the ideal internal standard. It corrects for losses during volatile sample preparation (e.g., headspace or SPME) and accounts for matrix effects during GC-MS analysis, ensuring accurate quantitation of the acetal and its corresponding aldehyde in complex matrices [2].

Pharmacokinetic Studies of Acetal Prodrugs or Metabolites Using LC-MS/MS

Stable isotope-labeled internal standards are essential for drug metabolism and pharmacokinetic (DMPK) studies. 1,1-Diethoxy-2-methylbutane-d10 can be used to track and quantify the parent acetal compound or its hydrolysis product (2-methylbutanal) in biological fluids (plasma, urine) with high precision, leveraging the +10 Da mass shift for selective detection against endogenous background [1].

Method Development and Validation for Trace Aldehyde Analysis in Environmental Samples

For environmental monitoring of volatile aldehydes, the acetal form of the internal standard offers superior stability during sample collection and storage. 1,1-Diethoxy-2-methylbutane-d10 can be added to water or air samples, and after hydrolysis to the labeled aldehyde, it co-elutes with the native analyte for precise GC-MS or LC-MS quantitation, minimizing errors from analyte degradation [1].

Application

Selection Property

Validation Focus

Flavor compound quantitation in food/beverage by GC-MS

Deuterated acetal internal standard for volatile analyte workflows

Matrix effect and recovery in headspace/SPME sample preparation

DMPK studies of acetal prodrugs or metabolites

Resolved mass shift for selective detection in biological fluids

Precision in plasma/urine method development

Trace aldehyde analysis in environmental samples

Stable acetal form for sample collection and storage

Analyte degradation and recovery in water/air sample matrices

• [1] Quantitation, Organoleptic Contribution, and Potential Origin of Diethyl Acetals Formed from Various Aldehydes in Cognac. scite.ai. Accessed 2026. View Source
• [2] Restek. Choosing an Internal Standard. 2015. View Source